Cas no 86512-62-1 (1-Phenethyl-4-(3,3,3-trifluoropropyl)benzene)

• Product Name: 1-Phenethyl-4-(3,3,3-trifluoropropyl)benzene
• CAS No: 86512-62-1
• MF: C₁₇H₁₇F₃
• MW: 278.312095403671
• CID: 1862427
• PubChem ID: 12783381
• Update Time: 2025-04-21

1-Phenethyl-4-(3,3,3-trifluoropropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Phenethyl-4-(3,3,3-trifluoropropyl)benzene
• 1-(2-phenylethyl)-4-(3,3,3-trifluoropropyl)benzene
• SCHEMBL11143285
• 86512-62-1
• C17H17F3
• DTXSID20509767

• Inchi： 1S/C17H17F3/c18-17(19,20)13-12-16-10-8-15(9-11-16)7-6-14-4-2-1-3-5-14/h1-5,8-11H,6-7,12-13H2
• InChI Key： BUVKQQKZKQXQSX-UHFFFAOYSA-N
• SMILES： FC(CCC1C=CC(=CC=1)CCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 278.12823503Da
• Monoisotopic Mass: 278.12823503Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų